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Compound of Interest

Compound Name: Trimethoprim-d3

Cat. No.: B1145591

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds like Trimethoprim-d3 is paramount. This guide provides
immediate, procedural, and step-by-step instructions to minimize risk and ensure operational
efficiency.

Chemical Identifier:
o Trade Name: Trimethoprim-d3
e Synonym: 5-(3,5-dimethoxy-4-(methoxy-d3)benzyl)pyrimidine-2,4-diamine[1]

« CAS Number: 1189923-38-3[1][2]

Hazard Identification and Classification

Trimethoprim-d3 is classified with the following hazards:
» Acute Oral Toxicity: Harmful if swallowed.[1][2][3][4][5]
o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[1][2]

o Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][2]
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GHS Hazard Pictograms:

Pictogram Hazard

Indicates potential for reproductive toxicity and

Health Hazard N o
specific target organ toxicity.

Exclamation Mark Indicates acute toxicity (harmful).

Indicates that the substance is hazardous to the

Environment . .
aquatic environment.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
Trimethoprim-d3, particularly in its solid, powdered form.[6]
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PPE Category

Item

Specifications and Best
Practices

Eye Protection

Safety glasses with side-

shields or Goggles

Must conform to EN166 (EU)
or NIOSH (US) standards.[7] A
face shield may be necessary

for splash protection.[8]

Hand Protection

Chemical-resistant gloves

(Nitrile, powder-free)

Double gloving is
recommended.[8] Gloves
should be changed every 30-
60 minutes or immediately if
contaminated or damaged.[8]
Use proper glove removal
technique to avoid skin

contact.[7]

Respiratory Protection

N95 or N100 respirator

Required when handling the
powder outside of a ventilated
enclosure to protect against
airborne particles.[8] A full-face
or half-mask air-purifying
respirator may also be used.[9]
Surgical masks offer little to no

protection.[8]

Body Protection

Laboratory coat or chemical-

resistant coveralls

Long-sleeved garments are
essential to protect the skin.[6]
Gowns with long cuffs that can
be tucked under gloves are
ideal.[8]

Foot Protection

Closed-toe shoes

Shoes with non-slip soles are
recommended to prevent slips
and falls.[6]

Operational Plan for Safe Handling
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Adherence to a strict operational workflow is critical to minimize exposure and prevent
contamination.

Workflow for Handling Trimethoprim-d3
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Caption: Workflow for the safe handling of Trimethoprim-d3.
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Procedural Steps:

e Preparation:

[¢]

Designate a specific area for handling, preferably within a chemical fume hood or other
ventilated enclosure.

[¢]

Ensure an eyewash station and safety shower are readily accessible.[4]

[e]

Gather all necessary PPE as outlined in the table above.

[e]

Put on all PPE in the correct order (e.g., gown, mask, goggles, gloves).

e Handling:

[¢]

Handle the solid material in a way that avoids dust formation.[3][4]

[¢]

If weighing or transferring powder, do so within a ventilated enclosure.

[e]

Avoid direct contact, ingestion, and inhalation.[4]

o

Do not eat, drink, or smoke in the handling area.[2][3][5]

o First Aid Measures:

o

If Swallowed: Immediately call a doctor or poison center.[1][2] Rinse mouth.[2][3][4][5]

[e]

After Inhalation: Move to fresh air. Consult a doctor if you feel unwell.[1][2]

(¢]

After Skin Contact: Wash the affected area with soap and water.[2][7]

[¢]

After Eye Contact: Rinse opened eyes for several minutes under running water.[1][2]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.
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Waste Type Disposal Procedure

Dispose of as unused product in a manner
Unused Product consistent with federal, state, and local

regulations.[7] Do not empty into drains.[4]

Dispose of contaminated gloves and other
) disposable PPE as hazardous waste in
Contaminated PPE ] )
accordance with applicable laws and good

laboratory practices.[7]

Decontaminate reusable labware thoroughly.
Contaminated Labware Dispose of single-use contaminated labware as
hazardous waste.

Dispose of empty containers as unused product.

[7]

Empty Containers

Decontamination:

e Clean up spills promptly using a method that controls dust generation, such as a damp cloth
or a filtered vacuum.[5]

» Wash hands thoroughly after handling and before leaving the work area.[2][3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1145591#personal-protective-equipment-for-
handling-trimethoprim-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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